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Compound of Interest

Compound Name: Acid Black 52

Cat. No.: B034585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and quality specifications

for research-grade Acid Black 52 (C.I. 15711; CAS No. 5610-64-0). Ensuring the high purity

and consistent quality of this diazo dye is critical for reliable and reproducible results in various

research applications, including histology, cellular staining, and as a component in diagnostic

assays. This document outlines the key quality parameters, analytical methodologies for their

assessment, and the logical workflow for quality control.

Core Specifications for Research-Grade Acid Black
52
Research-grade Acid Black 52 is characterized by a high degree of purity and well-defined

physical and chemical properties. While commercial grades may have a purity ranging from

85% to 95%, research-grade material typically requires a much higher purity, often exceeding

99%[1][2]. The detailed specifications are summarized in the tables below.

Chemical and Physical Properties
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Parameter Specification Source(s)

Chemical Name

trisodium;chromium;4-[(2-

hydroxynaphthalen-1-

yl)hydrazinylidene]-7-nitro-3-

oxonaphthalene-1-sulfonate

[3]

CAS Number 5610-64-0 [1][3][4][5]

C.I. Number 15711 [4][5]

Molecular Formula
C₂₀H₁₂N₃NaO₇S (for the

ligand)
[4][5]

Appearance Dark brown to black powder [1]

Solubility Soluble in water [1][2]

pH (aqueous solution) 6-7 [2]

Maximum Absorbance (λmax) ~570-571 nm in water [4][5][6]

Quality and Purity Specifications
Parameter Specification Methodologies Source(s)

Purity (Dye Content) ≥ 99%

UV-Vis

Spectrophotometry,

HPLC

[2]

Moisture Content ≤ 5% Karl Fischer Titration

Insoluble Matter ≤ 0.2% Gravimetric Analysis

Heavy Metals (as Pb) ≤ 20 ppm ICP-MS, AAS

Chromium Content
To be specified based

on complex
ICP-OES, AAS [7]

Experimental Protocols for Quality Assessment
The following are detailed methodologies for key experiments to verify the quality and purity of

research-grade Acid Black 52.
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Determination of Purity by UV-Vis Spectrophotometry
This method is used to determine the dye content based on its absorbance at a specific

wavelength.

Protocol:

Preparation of Standard Solutions: Accurately weigh a reference standard of Acid Black 52
and dissolve it in deionized water to prepare a stock solution of known concentration. From

the stock solution, prepare a series of dilutions to create a calibration curve.

Sample Preparation: Accurately weigh the test sample of Acid Black 52 and dissolve it in

deionized water to a concentration that falls within the range of the calibration curve.

Measurement: Measure the absorbance of the standard and sample solutions at the

maximum absorbance wavelength (λmax), typically around 570 nm, using a calibrated UV-

Vis spectrophotometer.

Calculation: Plot a calibration curve of absorbance versus concentration for the standard

solutions. Determine the concentration of the sample solution from the calibration curve and

calculate the purity of the dye.

Purity and Impurity Profiling by High-Performance
Liquid Chromatography (HPLC)
HPLC is a powerful technique for separating and quantifying the main dye component from any

impurities.

Protocol:

Mobile Phase Preparation: Prepare a suitable mobile phase, which may consist of a mixture

of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or

methanol). The exact composition may need to be optimized.

Standard and Sample Preparation: Prepare solutions of a reference standard and the test

sample in the mobile phase or a suitable solvent.
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Chromatographic Conditions:

Column: A C18 reverse-phase column is commonly used.

Detection: A UV-Vis or photodiode array (PDA) detector set at the λmax of Acid Black 52.

Flow Rate and Gradient: An appropriate flow rate and gradient elution program should be

developed to achieve good separation of the main peak from any impurity peaks.

Analysis: Inject the standard and sample solutions into the HPLC system. The purity is

calculated by the area percentage of the main peak relative to the total area of all peaks in

the chromatogram.

Visualization of Workflows and Relationships
Quality Control Workflow for Research-Grade Acid Black
52
The following diagram illustrates the typical workflow for the quality control of research-grade

Acid Black 52, from raw material testing to the final product release.
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Caption: Quality Control Workflow for Acid Black 52 Production.
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Relationship Between Purity, Quality, and Research
Application Suitability
This diagram illustrates the logical relationship between the purity and quality of Acid Black 52
and its suitability for research applications. High purity and consistent quality are foundational

for reliable and reproducible experimental outcomes.

Quality Attributes Impact on Research

Application Suitability

High Purity
(≥ 99%)

Reproducibility of
Experimental Results

Batch-to-Batch
Consistency

Low Impurity
Profile

Minimization of
Staining Artifacts

Reliability of
Data

Suitable for
Sensitive Research

Applications

Click to download full resolution via product page

Caption: Purity and Quality Impact on Research Suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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